Cas no 1353988-26-7 (4-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353988-26-7
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 2157060
• Update Time: 2025-11-01

4-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester
• 2-((1-(tert-Butoxycarbonyl)piperidin-4-yl)(isopropyl)amino)acetic acid
• AM94964
• 4-(carboxymethylisopropylamino)piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H28N2O4/c1-11(2)17(10-13(18)19)12-6-8-16(9-7-12)14(20)21-15(3,4)5/h11-12H,6-10H2,1-5H3,(H,18,19)
• InChI Key： JAYFTEVZYRJWOF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)N(CC(=O)O)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 368
• Topological Polar Surface Area: 70.1

Additional information on 4-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester

4-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester: A Comprehensive Overview

The compound with CAS No. 1353988-26-7, known as 4-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development. The tert-butyl ester group attached to the piperidine ring contributes to its stability and solubility properties, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the design of bioactive compounds. The carboxymethyl-isopropyl-amino substituent on the piperidine ring introduces a level of complexity that enhances its interactions with biological targets. This structural modification has been shown to improve pharmacokinetic profiles, including absorption, distribution, metabolism, and excretion (ADME) properties.

The synthesis of 4-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester involves a multi-step process that combines principles of stereochemistry and catalytic reactions. Researchers have optimized the synthesis pathway to achieve higher yields and better purity levels. The use of advanced catalysts and reaction conditions has significantly improved the efficiency of this process, making it more feasible for large-scale production.

In terms of applications, this compound has been explored in various therapeutic areas. For instance, its role as a precursor in the synthesis of peptide-based drugs has been extensively studied. The tert-butyl ester group serves as a protecting group during peptide synthesis, ensuring the stability of intermediate products. This feature has made it a preferred choice in solid-phase peptide synthesis (SPPS), where precise control over reaction conditions is critical.

Recent advancements in computational chemistry have also shed light on the molecular interactions of this compound with biological systems. Molecular docking studies have revealed potential binding modes with key enzymes and receptors, suggesting its role in modulating cellular pathways. These findings have opened new avenues for exploring its therapeutic potential in areas such as oncology, neurodegenerative diseases, and infectious diseases.

The stability and reactivity of 4-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester under various conditions have been thoroughly investigated. Its resistance to hydrolysis under physiological conditions makes it an ideal candidate for drug delivery systems. Additionally, its compatibility with common organic solvents and reaction media has facilitated its use in diverse chemical transformations.

In conclusion, 4-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester represents a versatile building block in organic synthesis with promising applications in pharmaceutical research. Its unique structure, combined with advancements in synthetic methodologies and computational modeling, positions it as a key molecule for future drug discovery efforts.